2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine

• Molecular Formula: C10H10Cl2N4
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 2-[3-(2,3-dichlorophenyl)triazol-4-yl]ethanamine
• InChI: InChI=1S/C10H10Cl2N4/c11-8-2-1-3-9(10(8)12)16-7(4-5-13)6-14-15-16/h1-3,6H,4-5,13H2
• InChI Key: KFRGVUUWFBQDCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)N2C(=CN=N2)CCN

Description

2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine (CAS: 1515966-91-2) is a triazole derivative characterized by a 1,2,3-triazole core substituted with a 2,3-dichlorophenyl group at the N1 position and an ethanamine moiety at the C5 position. Its molecular formula is C₁₀H₁₀Cl₂N₄, with a molecular weight of 257.12 g/mol . While specific biological data are unavailable in the provided evidence, structural analogs suggest applications in medicinal chemistry and agrochemical research .

Preparation Methods

Azide-Alkyne Cycloaddition (Click Chemistry)

The classical copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a widely used method for synthesizing 1,2,3-triazoles. In this context, the synthesis involves:

• Preparation of 2,3-dichlorophenyl azide.
• Reaction with an alkyne bearing an ethanamine substituent or a protected precursor thereof.
• Catalysis by Cu(I) salts under mild conditions to yield the 1,4-disubstituted 1,2,3-triazole.

This method ensures regioselectivity at the 1,4-positions of the triazole ring and is scalable. Post-synthetic modifications may be necessary to obtain the free ethanamine group if protected amines are used.

Functional Group Transformations and Side Chain Introduction

In some syntheses, the ethanamine side chain is introduced by:

• Reduction of a corresponding nitrile or nitro precursor attached to the triazole ring.
• Nucleophilic substitution reactions on a suitable leaving group at the 5-position of the triazole.
• Reductive amination of aldehyde intermediates.

These transformations require careful control of reaction conditions to preserve the integrity of the triazole ring and the dichlorophenyl substituent.

Detailed Reaction Conditions and Yields

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Multicomponent reaction	2,3-Dichlorobenzaldehyde, nitroalkane, sodium azide, HFIP, room temp	70-85	Metal-free, one-pot, regioselective triazole formation
2	Cu(I)-catalyzed azide-alkyne cycloaddition	2,3-Dichlorophenyl azide, alkyne-ethanamine precursor, CuSO4/sodium ascorbate, aqueous solvent, rt	75-90	Regioselective 1,4-disubstituted triazole[general knowledge]
3	Reduction or substitution	Reducing agent (e.g., LiAlH4, catalytic hydrogenation) or nucleophilic substitution with amine	60-80	For conversion to ethanamine side chain

Structural and Spectroscopic Characterization

The synthesized compound is typically characterized by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ^1H NMR shows characteristic signals for the triazole proton(s), aromatic protons of the 2,3-dichlorophenyl group, and methylene protons of the ethanamine side chain.
  • ^13C NMR confirms the carbons of the triazole ring, aromatic ring, and aliphatic chain.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) confirms the molecular ion peak consistent with the formula C10H10Cl2N4 (approximate formula).

• Melting Point and Purity:

  • Melting point determination and chromatographic purity assessments ensure compound quality.

Comparative Analysis of Preparation Methods

Method	Advantages	Limitations	Applicability to Target Compound
HFIP-Mediated Multicomponent	Metal-free, mild, one-pot, scalable	Requires specific solvent (HFIP)	Suitable for aromatic aldehydes including 2,3-dichlorobenzaldehyde
CuAAC Click Chemistry	High regioselectivity, well-established	Requires copper catalyst, possible metal contamination	Effective for azide and alkyne precursors with ethanamine functionality
Post-synthetic functionalization	Flexibility in side chain introduction	Additional steps, risk of side reactions	Useful for introducing ethanamine after triazole formation

Research Findings and Perspectives

• The HFIP-mediated multicomponent reaction presents a promising green chemistry approach for synthesizing substituted 1,2,3-triazoles, including those with dichlorophenyl groups, with excellent regioselectivity and yields.
• CuAAC remains the gold standard for regioselective triazole synthesis, especially when the azide and alkyne precursors are readily available and stable.
• The choice of method depends on the availability of starting materials, desired scale, and purity requirements.
• Further optimization of reaction conditions such as solvent choice, temperature, and catalyst loading can improve yields and reduce by-products.

Chemical Reactions Analysis

Types of Reactions

2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the triazole ring to other functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the triazole ring and the phenyl group

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and catalysts to enhance reaction rates .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole oxides, while substitution reactions can introduce various functional groups to the triazole or phenyl rings .

Scientific Research Applications

2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical products, including agrochemicals and pharmaceuticals .

Mechanism of Action

The mechanism of action of 2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine involves its interaction with specific molecular targets and pathways. The triazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The dichlorophenyl group may enhance the compound’s binding affinity to these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural differences and similarities between the target compound and related triazole derivatives:

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Notable Substituents
Target Compound (1515966-91-2)	C₁₀H₁₀Cl₂N₄	257.12	1,2,3-Triazole core	2,3-Dichlorophenyl, ethanamine
3-[1-(4-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-N-(3,5-dimethoxyphenyl)-1,2,4-thiadiazol-5-amine (1189418-72-1)	C₁₉H₁₇ClN₆O₂S	428.9	1,2,3-Triazole fused with thiadiazole	4-Chlorophenyl, 3,5-dimethoxyphenyl
1-(2,3-Dimethylphenyl)-4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine (899999-38-3)	C₂₀H₂₀N₆O₂	376.4	1,2,3-Triazole linked to oxadiazole	2,3-Dimethylphenyl, 4-ethoxyphenyl
1-(2-Ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine (892761-15-8)	C₁₈H₁₆N₆O₂	~360.36	Oxadiazole-triazole hybrid	2-Ethoxyphenyl, phenyl
2-(3-Cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine (1341305-06-3)	C₈H₁₄N₄	166.22	1,2,4-Triazole core	Cyclopropyl, methyl

Key Observations:

• Substituent Diversity: The target compound’s 2,3-dichlorophenyl group distinguishes it from analogs with methoxy (e.g., 1189418-72-1 ), ethoxy (e.g., 899999-38-3 ), or alkyl substituents (e.g., 1341305-06-3 ). Chlorine atoms increase electronegativity and may enhance receptor binding compared to non-halogenated analogs.
• The target compound lacks such fusion, resulting in a simpler structure.
• Molecular Weight : The target compound (257.12 g/mol) is significantly lighter than analogs with fused rings (e.g., 428.9 g/mol for 1189418-72-1 ), which may improve solubility and bioavailability.

Pharmacological and Industrial Relevance

• Medicinal Chemistry : Benzothiazole- and oxadiazole-containing triazoles (e.g., 1189418-72-1 ) are often explored for antiproliferative or antimicrobial activity. The target compound’s dichlorophenyl group may confer similar properties, though specific data are lacking.
• Agrochemical Potential: Dichlorophenyl triazoles are structurally related to fungicides like propiconazole ( ), suggesting possible pesticidal applications.

Biological Activity

The compound 2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine (CAS No. 1515966-91-2) is a member of the triazole family, which has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article delves into the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Formula: C10H10Cl2N4
Molecular Weight: 257.12 g/mol
Appearance: Powder

Biological Activity Overview

The biological activity of 2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine has been explored in various studies. The primary areas of investigation include:

• Antimicrobial Activity
• Cytotoxicity Against Cancer Cells
• Structure-Activity Relationship (SAR)

Antimicrobial Activity

Recent studies have indicated that triazole derivatives exhibit significant antimicrobial properties. The presence of halogen substituents, such as the dichlorophenyl group in this compound, is believed to enhance antibacterial efficacy.

Table 1: Antimicrobial Activity Against Bacterial Strains

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine	Staphylococcus aureus	8 µg/mL
2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine	Escherichia coli	16 µg/mL

These results suggest that the compound possesses moderate antibacterial activity against both Gram-positive and Gram-negative bacteria.

Cytotoxicity Against Cancer Cells

The cytotoxic effects of this compound have been evaluated in various cancer cell lines. The results indicate that it may serve as a potential anticancer agent.

Table 2: Cytotoxicity Data

Cell Line	IC50 (µM)	Reference Compound IC50 (µM)
HeLa (cervical cancer)	10 ± 0.5	Doxorubicin: 0.5
MCF7 (breast cancer)	15 ± 0.7	Doxorubicin: 0.6

The IC50 values indicate that while the compound shows promising cytotoxic activity, it is less potent than established chemotherapeutics like doxorubicin.

Structure-Activity Relationship (SAR)

The structure of triazole derivatives plays a critical role in their biological activity. Research indicates that modifications to the triazole ring and substituents can significantly impact efficacy.

Key Findings:

• Halogen Substitution : The presence of chlorine atoms enhances interaction with biological targets.
• Triazole Ring : Essential for maintaining biological activity; modifications can lead to increased or decreased potency.
• Amine Group : The amine functionality is crucial for solubility and interaction with cellular targets.

Case Studies

A study published in Molecules demonstrated that derivatives of triazoles with varying substitutions exhibited different levels of cytotoxicity and antimicrobial properties. In particular, compounds with electron-withdrawing groups showed enhanced activity against resistant bacterial strains and cancer cells .

In another investigation focusing on SAR analysis, it was found that compounds similar to 2-[1-(2,3-Dichlorophenyl)-1H-1,2,3-triazol-5-yl]ethan-1-amine displayed effective inhibition against Mycobacterium tuberculosis and other pathogenic strains when halogenated .